Cas no 89097-92-7 (4(1H)-Isoquinolinone, 5-chloro-2,3-dihydro-)

4(1H)-Isoquinolinone, 5-chloro-2,3-dihydro- structure
89097-92-7 structure
Product Name:4(1H)-Isoquinolinone, 5-chloro-2,3-dihydro-
CAS No:89097-92-7
MF:C9H8ClNO
MW:181.618921279907
CID:612494
PubChem ID:20703587
Update Time:2025-04-19

4(1H)-Isoquinolinone, 5-chloro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Isoquinolinone, 5-chloro-2,3-dihydro-
    • 5-chloro-2,3-dihydro-1H-isoquinolin-4-one
    • 5-Chloro-2,3-dihydroisoquinolin-4(1H)-one
    • SCHEMBL798110
    • DTXSID40609430
    • 89097-92-7
    • Inchi: 1S/C9H8ClNO/c10-7-3-1-2-6-4-11-5-8(12)9(6)7/h1-3,11H,4-5H2
    • InChI Key: BZIUQQHMZXLSPL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1C(CNC2)=O

Computed Properties

  • Exact Mass: 181.0294416g/mol
  • Monoisotopic Mass: 181.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.1Ų
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